Cas no 1031515-82-8 (5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione)

• Product Name: 5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione
• CAS No: 1031515-82-8
• MF: C₁₀H₁₇N₃S₂
• MW: 243.392079114914
• CID: 5250261
• Update Time: 2025-05-23

5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione

• Inchi： 1S/C10H17N3S2/c1-8-3-5-12(6-4-8)7-13-10(14)15-9(2)11-13/h8H,3-7H2,1-2H3
• InChI Key： FBWQVKZETBXVIA-UHFFFAOYSA-N
• SMILES： S1C(C)=NN(CN2CCC(C)CC2)C1=S

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 318.9±44.0 °C(Predicted)
• pka: 7.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione

5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione (CAS No. 1031515-82-8)

5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione, commonly referred to by its CAS number CAS No. 1031515-82-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiadiazole ring system substituted with a methyl group at position 5 and a (4-methylpiperidinyl)methyl group at position 3.

The synthesis of 5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione involves a series of well-established organic reactions. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the quality of the product. This approach has shown promising results in reducing reaction time without compromising the structural integrity of the compound.

The pharmacological properties of this compound have been extensively studied in recent years. It has demonstrated potential as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and neurological processes. For example, a study published in 2023 highlighted its ability to inhibit certain kinases associated with chronic inflammation, suggesting its potential application in anti-inflammatory therapies.

In addition to its pharmacological applications, CAS No. 1031515-82-8 has also been investigated for its role in catalysis. Researchers have found that this compound can act as a ligand in metal-catalyzed reactions, enhancing the efficiency of certain organic transformations. This dual functionality—both as a therapeutic agent and a catalyst—underscores its versatility in chemical research.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These models have provided insights into its electronic structure and interaction patterns with biological targets. Such studies are crucial for designing analogs with improved pharmacokinetic properties and enhanced bioavailability.

The future outlook for 5-Methyl-3-[(4-methyl-1-piperidinyl)methyl]-1,3,4-thiadiazole-2(3H)-thione is promising, with ongoing research exploring its potential in drug development and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.